Vibrational spectroscopic investigation of Australian cotton cellulose fibres Part 1. A Fourier transform Raman study†
Analyst Pub Date: DOI: 10.1039/A707064K
Abstract
Seven types of raw naturally coloured and white cotton cellulose fibres were investigated by near-infrared excited Fourier transform Raman spectroscopy with the aid of chemometrics, namely principal component analysis (PCA). The PCA scores plot showed that PC2 discriminates the spectra of the naturally coloured cotton fibres and the white fibres. Further, it is also possible to differentiate some of the different types of white cotton fibres on this PC, and the PC2 scores appear to be related to the strength of the fibres.
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